Cas no 2227812-63-5 ((2R)-4-(2-chloro-1,3-thiazol-5-yl)butan-2-amine)

• Product Name: (2R)-4-(2-chloro-1,3-thiazol-5-yl)butan-2-amine
• CAS No: 2227812-63-5
• MF: C₇H₁₁ClN₂S
• MW: 190.693639039993
• CID: 6212591
• PubChem ID: 165683545
• Update Time: 2025-06-11

(2R)-4-(2-chloro-1,3-thiazol-5-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(2-chloro-1,3-thiazol-5-yl)butan-2-amine
• EN300-1994455
• 2227812-63-5

• Inchi： 1S/C7H11ClN2S/c1-5(9)2-3-6-4-10-7(8)11-6/h4-5H,2-3,9H2,1H3/t5-/m1/s1
• InChI Key： AYICPPMBJKVTNW-RXMQYKEDSA-N
• SMILES： ClC1=NC=C(CC[C@@H](C)N)S1

Computed Properties

• Exact Mass: 190.0331472g/mol
• Monoisotopic Mass: 190.0331472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 67.2Ų

Additional information on (2R)-4-(2-chloro-1,3-thiazol-5-yl)butan-2-amine

Compound CAS No. 2227812-63-5: (2R)-4-(2-chloro-1,3-thiazol-5-yl)butan-2-amine

(2R)-4-(2-chloro-1,3-thiazol-5-yl)butan-2-amine, identified by the CAS registry number 2227812-63-5, is a specialized organic compound with significant applications in the field of chemical synthesis and drug discovery. This compound belongs to the class of amines, specifically featuring a thiazole ring substituted with a chlorine atom and a butanamine backbone. The stereochemistry at the second carbon atom (R configuration) plays a crucial role in its biological activity and selectivity.

The structure of this compound comprises a thiazole ring, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The chlorine substitution at position 2 of the thiazole ring introduces electron-withdrawing effects, enhancing the reactivity and stability of the molecule. The butanamine chain attached to position 5 of the thiazole ring further contributes to its unique physicochemical properties. This combination makes it an attractive candidate for various chemical transformations and biological assays.

Recent studies have highlighted the potential of (2R)-4-(2-chloro-1,3-thiazol-5-yl)butan-2-amine as a building block in medicinal chemistry. Researchers have explored its role in constructing bioactive molecules targeting various therapeutic areas, including oncology and neurodegenerative diseases. The compound's ability to participate in both nucleophilic and electrophilic reactions makes it versatile in synthetic routes. For instance, it has been employed in the synthesis of peptidomimetics and small molecule inhibitors through amide bond formation or reductive amination.

In terms of synthesis, this compound can be prepared via several methods, including nucleophilic substitution reactions or coupling techniques. One common approach involves the reaction of 4-(thiazolyl)butanamine derivatives with appropriate chlorinating agents under controlled conditions. The stereochemistry at the chiral center (R configuration) is typically established during the synthesis process through asymmetric induction or resolution techniques.

The physicochemical properties of CAS No. 2227812-63-5 are well-documented, with a molecular weight of approximately 197.68 g/mol and a melting point around 140°C. Its solubility in organic solvents such as dichloromethane and ethyl acetate facilitates its use in solution-phase reactions. Additionally, its stability under mild conditions makes it suitable for large-scale synthesis.

From an environmental perspective, studies on the degradation pathways of this compound have shown that it undergoes hydrolysis under alkaline conditions, leading to the formation of less complex byproducts. This information is crucial for assessing its environmental impact and ensuring sustainable practices during its production and use.

In conclusion, (2R)-4-(2-chloro-1,3-thiazol-5-yl)butan-2-amine (CAS No. 227810635) is a valuable compound in modern chemical research due to its structural versatility and potential applications in drug development. Ongoing research continues to uncover new avenues for its utilization, further solidifying its importance in the scientific community.